Cas no 98591-39-0 (6-Bromoquinoline-8-sulfonyl chloride)

• Product Name: 6-Bromoquinoline-8-sulfonyl chloride
• CAS No: 98591-39-0
• MF: C₉H₅BrClNO₂S
• MW: 306.563499212265
• MDL: MFCD09702328
• CID: 4667853
• PubChem ID: 18071362
• Update Time: 2025-06-08

6-Bromoquinoline-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromoquinoline-8-sulfonyl chloride
• 6-Bromoquinoline-8-sulfonyl chloride

• MDL： MFCD09702328
• Inchi： 1S/C9H5BrClNO2S/c10-7-4-6-2-1-3-12-9(6)8(5-7)15(11,13)14/h1-5H
• InChI Key： GKHOYDOQDYWDGB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=CN=C2C(=C1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Bromoquinoline-8-sulfonyl chloride

Recent Advances in the Application of 6-Bromoquinoline-8-sulfonyl chloride (CAS: 98591-39-0) in Chemical Biology and Pharmaceutical Research

6-Bromoquinoline-8-sulfonyl chloride (CAS: 98591-39-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromoquinoline core and reactive sulfonyl chloride group, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for biological imaging.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 6-Bromoquinoline-8-sulfonyl chloride as a precursor for the synthesis of novel quinoline-based kinase inhibitors. The researchers utilized the sulfonyl chloride group to introduce diverse amine functionalities, resulting in a library of compounds with potent inhibitory activity against several cancer-related kinases. The study highlighted the compound's reactivity and versatility, which enabled rapid structure-activity relationship (SAR) exploration.

In the field of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the development of new antibacterial agents derived from 6-Bromoquinoline-8-sulfonyl chloride. The researchers coupled the compound with various heterocyclic amines to create sulfonamide derivatives with enhanced activity against drug-resistant bacterial strains. Molecular docking studies suggested that these derivatives interact with key bacterial enzymes, providing insights for further optimization.

Recent advancements in chemical biology have also utilized 6-Bromoquinoline-8-sulfonyl chloride as a fluorescent labeling reagent. A 2023 study in ACS Chemical Biology described its application in creating environment-sensitive fluorescent probes for monitoring protein conformational changes. The bromoquinoline moiety provided excellent photophysical properties, while the sulfonyl chloride group allowed for efficient conjugation to target proteins.

The synthetic accessibility of 6-Bromoquinoline-8-sulfonyl chloride has been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development reported an optimized large-scale synthesis protocol that significantly increased yield while reducing hazardous byproducts. This advancement is particularly important for pharmaceutical applications where consistent quality and scalability are crucial.

Looking forward, researchers are exploring new applications of 6-Bromoquinoline-8-sulfonyl chloride in targeted drug delivery systems and as a scaffold for PROTAC (Proteolysis Targeting Chimera) development. Its unique chemical properties continue to make it a valuable tool in medicinal chemistry and chemical biology research, with potential applications expanding beyond its current uses.